![molecular formula C13H19N3O2 B5542716 4-methyl-2-[2-(4-methyl-1-piperidinyl)-2-oxoethoxy]pyrimidine](/img/structure/B5542716.png)
4-methyl-2-[2-(4-methyl-1-piperidinyl)-2-oxoethoxy]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methyl-2-[2-(4-methyl-1-piperidinyl)-2-oxoethoxy]pyrimidine is a synthetic compound that belongs to the class of pyrimidine derivatives. It is commonly used in scientific research for its potential therapeutic properties.
Scientific Research Applications
Synthesis and Anti-inflammatory Activities
Research on pyrimidine derivatives has shown significant advancements in their synthesis, with a focus on enhancing their anti-inflammatory effects. These compounds are known for their inhibitory action against various inflammatory mediators like prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, and others. The structure-activity relationships (SARs) of pyrimidines have been extensively studied to develop novel analogs with improved anti-inflammatory activities and reduced toxicity (Rashid et al., 2021).
Anticancer Properties
Pyrimidines have also been extensively researched for their anticancer properties. The structure of pyrimidines allows for diverse pharmacological interactions, suggesting their potential as future drug candidates for cancer treatment. The review of patent literature emphasizes the ongoing global research interest in pyrimidine-based anticancer agents, highlighting the significant number of patents published, particularly in recent years, which indicates the continuous exploration of pyrimidines in cancer therapy (Kaur et al., 2014).
Optical Sensors and Material Science
In the realm of optical sensors and material science, pyrimidine derivatives have been identified as promising sensing materials due to their ability to form coordination and hydrogen bonds. This makes them suitable for use in optical sensors, alongside their biological and medicinal applications. The versatility of pyrimidine derivatives in forming exquisite sensing materials has been documented, covering literature from 2005 to 2020, demonstrating their broad applicability and potential in developing novel sensing technologies (Jindal & Kaur, 2021).
Properties
IUPAC Name |
1-(4-methylpiperidin-1-yl)-2-(4-methylpyrimidin-2-yl)oxyethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-10-4-7-16(8-5-10)12(17)9-18-13-14-6-3-11(2)15-13/h3,6,10H,4-5,7-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QITJHBLEOZYGFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)COC2=NC=CC(=N2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.